Cas no 313531-48-5 (N-(2Z)-4-(4-fluorophenyl)-2,3-dihydro-1,3-thiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-(2Z)-4-(4-fluorophenyl)-2,3-dihydro-1,3-thiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 313531-48-5
• Molecular Formula: C₂₀H₁₈FN₃O₄S₂
• Molecular Weight: 447.503025531769
• CID: 6545622
• PubChem ID: 1356357

N-(2Z)-4-(4-fluorophenyl)-2,3-dihydro-1,3-thiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide Properties

Names and Identifiers

• N-(2Z)-4-(4-fluorophenyl)-2,3-dihydro-1,3-thiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide
• AKOS001578100
• N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-4-morpholin-4-ylsulfonylbenzamide
• Cambridge id 5922644
• 313531-48-5
• SR-01000394904
• Oprea1_239549
• SR-01000394904-1
• F0013-0026
• AB00100916-01
• (Z)-N-(4-(4-fluorophenyl)thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide
• N-[(2Z)-4-(4-fluorophenyl)-2,3-dihydro-1,3-thiazol-2-ylidene]-4-(morpholine-4-sulfonyl)benzamide
• AKOS024573921
• Oprea1_725275

• InChIKey： KVICWFDVPRKYGH-UHFFFAOYSA-N
• Inchi： 1S/C20H18FN3O4S2/c21-16-5-1-14(2-6-16)18-13-29-20(22-18)23-19(25)15-3-7-17(8-4-15)30(26,27)24-9-11-28-12-10-24/h1-8,13H,9-12H2,(H,22,23,25)
• SMILES： S(C1C=CC(C(NC2=NC(=CS2)C2C=CC(=CC=2)F)=O)=CC=1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 447.07227657g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 447.07227657g/mol
• Heavy Atom Count: 30
• Complexity: 683
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides